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Compound of Interest

Compound Name: Cathayanon H

Cat. No.: B1501373

A comprehensive search of scientific databases reveals a significant lack of research on the
neurochemical effects of Cathayanon H in rat brain synaptosomes. The existing literature on
Cathayanon H primarily focuses on its isolation from plants of the Morus genus (paper
mulberry) and its potential cytotoxic properties against various cancer cell lines.

There appears to be a potential point of confusion in the nomenclature, as "Cathayanon H"
may be mistaken for "cathinone,"” a psychoactive alkaloid with well-documented neurochemical
effects. Cathinone, derived from the Catha edulis (khat) plant, is a potent central nervous
system stimulant with a mechanism of action similar to amphetamine.[1][2][3][4] In contrast,
Cathayanon H is a type of flavonoid, a class of compounds known for their antioxidant and
other biological activities, but not typically for psychostimulant effects.[5]

Cathayanon H: Current State of Research

Cathayanon H has been isolated from the stem bark of Morus cathayana and other related
species.[5] Research on this compound has primarily investigated its biological activities
outside the central nervous system. Studies have highlighted its cytotoxic effects against
human ovarian carcinoma cells and murine leukemia P-388 cells.[5][6] The compound is
commercially available as a research tool for cell biology and pharmacology.[7] There is no
indication in the current scientific literature that Cathayanon H interacts with monoamine
transporters or has been studied in the context of rat brain synaptosomes.
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Cathinone: A Well-Characterized Psychostimulant

For clarity, it is pertinent to briefly describe the known neurochemical effects of cathinone, given
the potential for name confusion. Cathinone's primary mechanism of action involves the
inhibition of dopamine, norepinephrine, and serotonin reuptake in the brain, leading to
increased synaptic concentrations of these neurotransmitters.[4] Extensive research has been
conducted on the effects of cathinone and its derivatives on neurotransmitter release and
uptake in rat brain synaptosomes, establishing its amphetamine-like properties.[4][8]

Conclusion

At present, there is no publicly available scientific data on the neurochemical effects of
Cathayanon H in rat brain synaptosomes. Therefore, it is not possible to provide a technical
guide, quantitative data tables, or experimental protocols as requested. The available evidence
suggests that the research focus for Cathayanon H lies in oncology and cell biology, not
neuropharmacology. Future research may explore the neurological effects of this compound,
but such studies are not available at this time. Researchers interested in the neurochemical
effects of psychostimulants may find the extensive literature on cathinone and other related
compounds to be of greater relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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